Cas no 2227670-62-2 ((1S)-3-amino-1-(2-fluoro-4-nitrophenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(2-fluoro-4-nitrophenyl)propan-1-ol
• CAS No: 2227670-62-2
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 6386001
• PubChem ID: 165674086
• Update Time: 2025-05-26

(1S)-3-amino-1-(2-fluoro-4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(2-fluoro-4-nitrophenyl)propan-1-ol
• EN300-1763043
• 2227670-62-2

• Inchi： 1S/C9H11FN2O3/c10-8-5-6(12(14)15)1-2-7(8)9(13)3-4-11/h1-2,5,9,13H,3-4,11H2/t9-/m0/s1
• InChI Key： VMRRTVMTLVTEGD-VIFPVBQESA-N
• SMILES： FC1C=C(C=CC=1[C@H](CCN)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.07537038g/mol
• Monoisotopic Mass: 214.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.1Ų

Additional information on (1S)-3-amino-1-(2-fluoro-4-nitrophenyl)propan-1-ol

Recent Advances in the Study of (1S)-3-amino-1-(2-fluoro-4-nitrophenyl)propan-1-ol (CAS: 2227670-62-2)

The compound (1S)-3-amino-1-(2-fluoro-4-nitrophenyl)propan-1-ol (CAS: 2227670-62-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative is of particular interest due to its potential applications in drug discovery and development, especially as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, positioning it as a promising candidate for further investigation.

One of the key areas of research has been the optimization of synthetic routes for (1S)-3-amino-1-(2-fluoro-4-nitrophenyl)propan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method using asymmetric hydrogenation, achieving high yields and excellent enantiomeric purity. This advancement is critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

Pharmacological evaluations have revealed that (1S)-3-amino-1-(2-fluoro-4-nitrophenyl)propan-1-ol exhibits notable activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential in targeting neurological disorders, such as Parkinson's disease and depression. The compound's ability to cross the blood-brain barrier, as reported in a recent Bioorganic & Medicinal Chemistry Letters article, further underscores its therapeutic promise.

In addition to its neurological applications, (1S)-3-amino-1-(2-fluoro-4-nitrophenyl)propan-1-ol has been investigated for its role in cancer therapy. Research published in Molecular Cancer Therapeutics (2024) highlighted its inhibitory effects on certain kinase pathways involved in tumor proliferation. These findings open new avenues for developing targeted therapies, particularly for cancers with limited treatment options.

Despite these promising results, challenges remain in fully elucidating the compound's safety profile and pharmacokinetics. Ongoing studies are addressing these gaps, with a focus on optimizing dosage forms and delivery systems to enhance bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (1S)-3-amino-1-(2-fluoro-4-nitrophenyl)propan-1-ol (CAS: 2227670-62-2) represents a versatile and pharmacologically active compound with broad potential in drug development. Continued research into its mechanisms of action and therapeutic applications will be essential for realizing its full clinical potential. The integration of advanced synthetic techniques and multidisciplinary approaches will likely play a pivotal role in advancing this promising molecule from the bench to the bedside.